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molecular formula C10H6N2 B1314838 Isoquinoline-8-carbonitrile CAS No. 362606-11-9

Isoquinoline-8-carbonitrile

Cat. No. B1314838
CAS RN: 362606-11-9
M. Wt: 154.17 g/mol
InChI Key: PZNNHPZBZRHNDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06534510B2

Procedure details

To a solution of 0.5035 g (2.42 mmol) 24 in 10 mL DMF was added 0.1713 g (1.45 mmol) zinc cyanide and 0.1687 g (0.15 mmol) tetrakis(triphenylphosphine)palladium(0). After 70.5 h under argon at 80° C., the reaction mixture was cooled to room temperature, diluted with 50 mL toluene and washed with 15 mL 2N NH4H. The aqueous layer was extracted with 15 mL toluene. The combined organic layers were washed with 15 mL brine, dried over Na2SO4, filtered and concentrated in vacuo. Purification by flash chromatography (40×105 mm silica gel, linear gradient 1-4% MeOH:CH2Cl2) yielded 25. 1H NM (CDCl3, 400 MHz) δ 9.679 (s, 1H, ArH); 8.732 (d, 1H, J=5.67 Hz, ArH); 8.097 (d, 1H, J=8.41 Hz, ArH); 8.031 (d, 1H, J=7.13, ArH); 7.771 (dd, 2H, J=6.81, 10.47 Hz, ArH); MS (Electrospray): m/z 155.0 (M+H).
Name
24
Quantity
0.5035 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
10 mL
Type
reactant
Reaction Step One
Name
zinc cyanide
Quantity
0.1713 g
Type
catalyst
Reaction Step One
Name
tetrakis(triphenylphosphine)palladium(0)
Quantity
0.1687 g
Type
catalyst
Reaction Step One
Name
toluene
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
25

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:11]=1[CH:10]=[N:9][CH:8]=[CH:7]2.[CH3:12][N:13](C=O)C>C1(C)C=CC=CC=1.[C-]#N.[Zn+2].[C-]#N.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[CH:10]1[C:11]2[C:6](=[CH:5][CH:4]=[CH:3][C:2]=2[C:12]#[N:13])[CH:7]=[CH:8][N:9]=1 |f:3.4.5,^1:32,34,53,72|

Inputs

Step One
Name
24
Quantity
0.5035 g
Type
reactant
Smiles
BrC=1C=CC=C2C=CN=CC12
Name
DMF
Quantity
10 mL
Type
reactant
Smiles
CN(C)C=O
Name
zinc cyanide
Quantity
0.1713 g
Type
catalyst
Smiles
[C-]#N.[Zn+2].[C-]#N
Name
tetrakis(triphenylphosphine)palladium(0)
Quantity
0.1687 g
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
Step Two
Name
toluene
Quantity
50 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with 15 mL 2N NH4H
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with 15 mL toluene
WASH
Type
WASH
Details
The combined organic layers were washed with 15 mL brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
Purification by flash chromatography (40×105 mm silica gel, linear gradient 1-4% MeOH:CH2Cl2)

Outcomes

Product
Details
Reaction Time
 70.5 h
Name
25
Type
product
Smiles
C1=NC=CC2=CC=CC(=C12)C#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.